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Introduction

Tiron (disodium 4,5-dihydroxy-1,3-benzenedisulfonate) is a highly effective chelating agent and

colorimetric reagent for the quantitative determination of iron, particularly iron(III), in various

samples.[1][2] Its ability to form stable, colored complexes with metal ions makes it a valuable

tool in spectrophotometric analysis.[2] The solution chemistry of the Fe(III)-Tiron system is pH-

dependent, resulting in the formation of distinct colored complexes with different

stoichiometries.[1][3][4][5] This characteristic allows for the sensitive and selective

determination of iron concentrations in aqueous solutions. These application notes provide a

comprehensive protocol for the spectrophotometric determination of iron using Tiron, including

reagent preparation, experimental procedures, and data analysis.

Quantitative Data Summary
The formation and spectral characteristics of Fe(III)-Tiron complexes are highly dependent on

the pH of the solution. The following table summarizes the key species formed and their

properties at different pH ranges.
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pH Range
Fe(III):Tiron
Stoichiometry

Complex
Formed

Solution Color

Wavelength of
Maximum
Absorbance
(λmax)

≤ 2.2 1:1
[Fe(Tiron)

(H₂O)₄]⁻
Turquoise-Green ~635 nm

3.7 - 4.9 1:2
[Fe(Tiron)₂(H₂O)₂

]⁵⁻
Purple Not specified

> 6.5 1:3 [Fe(Tiron)₃]⁹⁻ Bright Red Not specified

Data compiled from multiple sources.[1][3][5]

For analytical purposes, the formation of a single, stable complex is crucial. The protocol below

focuses on the formation of the Fe(III)-Tiron complex under specific pH conditions to ensure

reproducible and accurate measurements.

Experimental Protocols
This protocol outlines the necessary steps for the spectrophotometric determination of iron

using Tiron. It includes the preparation of required reagents, the generation of a standard

curve, and the analysis of an unknown sample.

1. Reagent Preparation

Standard Iron Stock Solution (e.g., 100 mg/L): Accurately weigh a precise amount of a

primary standard iron salt (e.g., ferrous ammonium sulfate, Fe(NH₄)₂(SO₄)₂·6H₂O) and

dissolve it in deionized water containing a small amount of acid (e.g., HCl or H₂SO₄) to

prevent hydrolysis and oxidation of Fe(II) to Fe(III).[6][7][8][9] Dilute to a known volume in a

volumetric flask.

Working Iron Standard Solutions: Prepare a series of working standards by diluting the stock

solution to desired concentrations (e.g., in the range of 1-10 mg/L) in volumetric flasks.[7][8]

[9][10]
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Tiron Solution (e.g., 0.2% w/v): Dissolve the appropriate amount of Tiron (disodium 4,5-

dihydroxy-1,3-benzenedisulfonate) in deionized water.

Buffer Solution (pH ~7.5): Prepare a suitable buffer solution, such as a phosphate buffer, to

maintain the desired pH for the formation of the Fe(III)-Tiron complex.

2. Preparation of the Standard Curve

Into a series of labeled volumetric flasks, pipette known volumes of the working iron standard

solutions.

To each flask, add a specified volume of the Tiron solution and the buffer solution to adjust

the pH.

Dilute each flask to the mark with deionized water and mix thoroughly.

Allow the solutions to stand for a sufficient time to ensure complete color development.

Prepare a blank solution containing all reagents except for the iron standard.[8][9]

Set the spectrophotometer to the wavelength of maximum absorbance (λmax) for the

specific Fe(III)-Tiron complex being measured (e.g., 635 nm for the 1:1 complex at acidic

pH).[5][11]

Zero the spectrophotometer using the blank solution.[12]

Measure the absorbance of each standard solution.

Plot a graph of absorbance versus the concentration of the iron standards. This will generate

a standard curve that should be linear and follow Beer's Law in the selected concentration

range.[8]

3. Analysis of an Unknown Sample

Pipette a known volume of the unknown sample into a volumetric flask.

Add the Tiron solution and buffer solution in the same manner as for the standards.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://chemlab.truman.edu/files/2015/07/ironspec.pdf
http://www.csun.edu/~hcchm003/321l/321lmfe.pdf
https://www.researchgate.net/publication/23436489_Spectrophotometric_determination_of_ironIII_and_total_iron_by_sequential_injection_analysis_technique
https://pubmed.ncbi.nlm.nih.gov/18968849/
https://www.youtube.com/watch?v=5b2LNdsfQdQ
https://chemlab.truman.edu/files/2015/07/ironspec.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute to the mark with deionized water and mix well.

Allow for color development.

Measure the absorbance of the unknown sample at the same wavelength used for the

standard curve.

Using the standard curve, determine the concentration of iron in the unknown sample.

Interferences

Several ions can interfere with the determination of iron using Tiron by forming their own

colored complexes or by altering the reaction conditions. Potential interfering ions include

aluminum (Al³⁺), titanium (Ti⁴⁺), and copper (Cu²⁺).[1][5] The use of masking agents may be

necessary in complex matrices to improve the selectivity of the method.[13][14]
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Caption: Formation of the colored Fe(III)-Tiron complex.

Experimental Workflow
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Caption: Experimental workflow for iron determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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